Cas no 155189-69-8 (2-Pentanone, 4-ethoxy-,(S)- (9CI))

2-Pentanone, 4-ethoxy-,(S)- (9CI) structure
155189-69-8 structure
Product Name:2-Pentanone, 4-ethoxy-,(S)- (9CI)
CAS No:155189-69-8
MF:C7H14O2
MW:130.184862613678
CID:106889
PubChem ID:13264740
Update Time:2025-04-18

2-Pentanone, 4-ethoxy-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 4-ethoxy-,(S)- (9CI)
    • (4S)-4-ETHOXYPENTAN-2-ONE
    • 155189-69-8
    • 2-Pentanone, 4-ethoxy-, (S)- (9CI)
    • SCHEMBL16994943
    • Inchi: 1S/C7H14O2/c1-4-9-7(3)5-6(2)8/h7H,4-5H2,1-3H3/t7-/m0/s1
    • InChI Key: BMHLYNKQNZQHKZ-ZETCQYMHSA-N
    • SMILES: O(CC)[C@@H](C)CC(C)=O

Computed Properties

  • Exact Mass: 130.09942
  • Monoisotopic Mass: 130.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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